7-Hydroxy-8-(morpholin-4-ylmethyl)-2-(trifluoromethyl)-3-(2,3,5-trimethylphenoxy)chromen-4-one

• IUPAC Name: 7-hydroxy-8-(morpholin-4-ylmethyl)-2-(trifluoromethyl)-3-(2,3,5-trimethylphenoxy)chromen-4-one
• InChI: InChI=1S/C24H24F3NO5/c1-13-10-14(2)15(3)19(11-13)32-22-20(30)16-4-5-18(29)17(12-28-6-8-31-9-7-28)21(16)33-23(22)24(25,26)27/h4-5,10-11,29H,6-9,12H2,1-3H3
• InChI Key: REEQMEKXBMIWHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCOCC4)O)C(F)(F)F)C)C
• Molecular Formula: C24H24F3NO5
• Molecular Weight: 463.4 g/mol

Description

7-Hydroxy-8-(morpholin-4-ylmethyl)-2-(trifluoromethyl)-3-(2,3,5-trimethylphenoxy)chromen-4-one is a useful research compound. Its molecular formula is C24H24F3NO5 and its molecular weight is 463.453. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Methods and Intermediate Compounds :

  • The compound is used as a key intermediate in the synthesis of DNA-dependent protein kinase (DNA-PK) inhibitors. Two improved synthesis methods for a related triflate, essential for creating the DNA-PK inhibitor NU7441, have been established, highlighting the importance of judicious use of allyl protecting groups (Rodriguez Aristegui et al., 2006).
  • The compound is involved in the versatile synthesis of functionalized dibenzothiophenes, where amino-substituted biphenyls obtained by Suzuki cross-coupling are used to generate dibenzothiophen-4-ylchromenones. These compounds are evaluated as DNA-PK inhibitors, with data indicating possibilities for pharmaceutical property enhancement while retaining potency against DNA-PK (Rodríguez-Arístegui et al., 2011).

• Chemical Structure and Properties :

  • Detailed studies on a related compound have been conducted, providing insights into its structural and physicochemical properties. Techniques like FTIR, UV-Vis, and NMR were used to analyze the compound, and theoretical methods (HF and DFT) were applied to obtain optimized geometry and harmonic vibrational frequencies. The results contribute to understanding the molecule's structural and electronic characteristics (Priyanka, Srivastava & Katiyar, 2016).

• Catalytic Applications :

  • Morpholine, a part of the compound's structure, is used as a catalyst in the synthesis of dihydropyrano[c]chromene, showcasing a method that emphasizes reducing the use of potentially toxic materials and aims for simplicity, good yields, and lower costs (Heravi, Zakeri & Mohammadi, 2011).